6-Chloro-2-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)10-7-8(5-6-12(10)17)9-3-2-4-11(16)13(9)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: KANZYLUCNZATFR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=C(C(=CC=C2)Cl)C(=O)O)F
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID80691571
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261893-29-1

Description

6-Chloro-2-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid, also known as 6-chloro-2-fluoro-3-methoxycarbonylbenzeneacetic acid, is an organic compound with a molecular formula of C11H7ClFNO3. It is a white crystalline solid that is soluble in various organic solvents such as ethanol, dimethyl sulfoxide, and acetonitrile. This compound has a variety of industrial and scientific applications, such as being used as a reagent in organic synthesis. It has also been used as a starting material in the synthesis of various pharmaceuticals and other compounds.

Scientific Research Applications

6-Chloro-2-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid has a variety of scientific research applications. It has been used as a reagent in the synthesis of various pharmaceuticals, such as the anti-inflammatory drug celecoxib and the antifungal drug fluconazole. It has also been used as a starting material in the synthesis of various other compounds, such as the anticonvulsant drug gabapentin, the antifungal drug itraconazole, and the anti-cancer drug imatinib.

Mechanism of Action

The mechanism of action of 6-Chloro-2-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid is not well understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and cytochrome P450 enzymes. Inhibition of these enzymes can lead to reduced inflammation and other physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Chloro-2-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid are not well understood. However, it has been shown to have anti-inflammatory, antifungal, and anti-cancer activities in vitro. It has also been found to have antioxidant and neuroprotective effects in animal models.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-Chloro-2-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid in laboratory experiments is its ability to act as a reagent in organic synthesis. It is also relatively easy to obtain and can be used in a variety of solvents. However, it is important to note that this compound can be toxic if ingested, so it should be handled with care.

Future Directions

There are a number of potential future directions for 6-Chloro-2-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid research. These include further investigation into its mechanism of action, potential uses as a pharmaceutical or therapeutic agent, and its effects on other biochemical and physiological processes. Additionally, further research into the synthesis of this compound and its derivatives may lead to more efficient and cost-effective methods of production.

Synthesis Methods

The most common method for synthesizing 6-Chloro-2-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid is by reacting a 4-fluoro-3-methoxybenzaldehyde with hydrochloric acid. This reaction is conducted in a solvent, such as acetonitrile or dimethyl sulfoxide, at a temperature between 50-60°C. The resulting product is then purified by recrystallization from a suitable solvent, such as ethanol or methanol.